Cas no 621-98-7 ((1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one)

• Product Name: (1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one
• CAS No: 621-98-7
• Molecular Formula: C₁₉H₁₈O
• Molecular Weight: 262.34562
• CID: 823291
• PubChem ID: 6034054

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one Properties

Names and Identifiers

• (1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one
• 1,5-bis(4-methylphenyl)penta-1,4-dien-3-one
• Bis-(4-Methylstyryl)ketone
• AKOS005658227
• G86123
• 621-98-7
• NSC97301
• AB01320613-02
• SCHEMBL5598702
• NCGC00326189-01
• 1,5-Di-p-tolylpenta-1,4-dien-3-one
• DB-309607
• (1E,4E)-1,5-dip-tolylpenta-1,4-dien-3-one
• 1,4-Pentadien-3-one, 1,5-bis(4-methylphenyl)-, (E,E)-
• 39777-55-4
• CS-0454287
• HS-7465
• CHEMBL496322
• BIS-(4-METHYLSTYRYL) KETONE
• (1E,4E)-1,5-bis(4-methylphenyl)penta-1,4-dien-3-one
• (1E,4E)-1,5-bis(p-tolyl)penta-1,4-dien-3-one
• STK993604
• NSC-97301
• 1,4-Pentadien-3-one, 1,5-bis(4-methylphenyl)-, (1E,4E)-

• MDL： B171224
• InChIKey： GPAAWNJDOIZWQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H18O/c1-15-3-7-17(8-4-15)11-13-19(20)14-12-18-9-5-16(2)6-10-18/h3-14H,1-2H3
• SMILES： CC1=CC=C(C=C1)C=CC(=O)C=CC2=CC=C(C)C=C2

Computed Properties

• Exact Mass: 262.135765g/mol
• Surface Charge: 0
• XLogP3: 4.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 262.135765g/mol
• Monoisotopic Mass: 262.135765g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 20
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.59910
• PSA: 17.07000

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one Security Information

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%